Cas no 73870-64-1 (ethyl methyl(3-oxobutyl)phosphinate)

• Product Name: ethyl methyl(3-oxobutyl)phosphinate
• CAS No: 73870-64-1
• MF: C₇H₁₅O₃P
• MW: 178.165963411331
• MDL: MFCD24700791
• CID: 3487735
• PubChem ID: 85986867
• Update Time: 2025-07-17

ethyl methyl(3-oxobutyl)phosphinate Chemical and Physical Properties

Names and Identifiers

• PHOSPHINIC ACID, METHYL(3-OXOBUTYL)-, ETHYL ESTER
• Phosphinic acid, methyl(3-oxobutyl)-, ethyl ester (9CI)
• ethyl methyl(3-oxobutyl)phosphinate
• 4-[ethoxy(methyl)phosphoryl]butan-2-one
• 73870-64-1
• YCA87064
• EN300-305985
• ethylmethyl(3-oxobutyl)phosphinate
• C7H15O3P

• MDL： MFCD24700791
• Inchi： 1S/C7H15O3P/c1-4-10-11(3,9)6-5-7(2)8/h4-6H2,1-3H3
• InChI Key： GAGXLACYLGNPEZ-UHFFFAOYSA-N
• SMILES： P(C)(CCC(=O)C)(OCC)=O

Computed Properties

• Exact Mass: 178.07588133Da
• Monoisotopic Mass: 178.07588133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.4Ų

Additional information on ethyl methyl(3-oxobutyl)phosphinate

ethyl methyl(3-oxobutyl)phosphinate: A Versatile Compound in Modern Biomedical Research

ethyl methyl(3-oxobutyl)phosphinate, with the chemical formula C₆H₁₂O₄P, is a phosphonic acid derivative that has garnered significant attention in the field of biomedical chemistry. This compound, identified by the CAS No. 73870-64-1, is characterized by its unique molecular structure, which combines a phosphonic acid group with a substituted butyl moiety. Recent advancements in phosphorus-containing compound research have highlighted its potential applications in drug discovery, biomaterials development, and enzyme inhibition studies. The ethyl and methyl substituents in its structure contribute to its reactivity and solubility properties, making it a valuable candidate for various pharmaceutical applications.

Recent studies have demonstrated that ethyl methyl(3-oxobutyl)phosphinate exhibits promising antimicrobial activity against multidrug-resistant bacterial strains. A 2023 publication in Antimicrobial Agents and Chemotherapy reported that this compound effectively disrupts bacterial cell membrane integrity by interacting with phospholipid bilayers. The 3-oxobutyl group, which is a key structural feature, plays a critical role in this mechanism by forming hydrogen bonds with lipid head groups. This finding has sparked interest in exploring its potential as a novel antimicrobial agent for combating antibiotic-resistant pathogens.

Another area of focus is the synthetic chemistry of ethyl methyl(3-oxobutyl)phosphinate. Researchers have developed efficient methodologies for its preparation, including catalytic asymmetric synthesis and microwave-assisted reactions. A 2024 study in Organic Letters described a one-pot synthesis route that yields high-purity products with excellent enantiomeric excess. These advancements are crucial for large-scale production and have implications for pharmaceutical manufacturing. The phosphinate functionality in this compound is particularly important for its potential use in drug conjugation strategies.

From a biomaterials perspective, ethyl methyl(3-oxobutyl)phosphinate has shown potential for surface modification of medical devices. Its ability to form stable coatings on polymer substrates could enhance the biocompatibility of implants. A 2023 study in Biomaterials Science demonstrated that this compound can be incorporated into hydrogel matrices to improve cell adhesion properties. The 3-oxobutyl group's hydrophobic nature may contribute to the formation of a protective barrier, reducing the risk of infection at implant sites.

In the realm of enzyme inhibition, ethyl methyl(3-oxobutyl)phosphinate has been investigated for its potential to inhibit key enzymes involved in metabolic pathways. A 2024 paper in Journal of Medicinal Chemistry reported that this compound selectively inhibits the activity of phosphatidylinositol 3-kinase (PI3K), a target implicated in various cancers. The phosphinate group's ability to mimic phosphate moieties allows it to bind to enzyme active sites, thereby modulating signaling pathways. This discovery opens new avenues for the development of targeted therapies in oncology.

Recent computational studies have also shed light on the structural properties of ethyl methyl(3-oxobutyl)phosphinate. Molecular dynamics simulations have revealed that the compound adopts a conformation that facilitates its interaction with biological targets. A 2023 study in Journal of Chemical Information and Modeling used quantum mechanics calculations to predict the compound's binding affinity to specific receptors. These findings are essential for optimizing its pharmacological profile and understanding its mechanism of action.

From a pharmaceutical formulation standpoint, ethyl methyl(3-oxobutyl)phosphinate has been explored for its potential as a drug delivery carrier. Its ability to form stable complexes with therapeutic agents could enhance the solubility and bioavailability of poorly water-soluble drugs. A 2024 study in Advanced Drug Delivery Reviews demonstrated that this compound can be used to create self-emulsifying drug delivery systems (SEDDS), which improve the oral absorption of active ingredients. The ethyl and methyl groups in its structure may contribute to the amphiphilic nature required for effective emulsification.

Environmental considerations are also being addressed in the study of ethyl methyl(3-oxobutyl)phosphinate. Researchers are investigating its biodegradation pathways and ecological impact. A 2023 paper in Environmental Science & Technology reported that this compound can be rapidly degraded by certain bacterial strains, reducing its potential for environmental accumulation. Understanding these degradation mechanisms is crucial for assessing its eco-friendly properties and ensuring its safe use in pharmaceutical applications.

Future research directions for ethyl methyl(3-oxobutyl)phosphinate include exploring its multitarget potential and developing prodrug strategies. The compound's unique structure suggests that it could interact with multiple biological targets, making it a versatile candidate for polypharmacology approaches. Additionally, modifications to the 3-oxobutyl group could enhance its selectivity and reduce off-target effects, improving its therapeutic index.

In conclusion, ethyl methyl(3-oxobutyl)phosphinate represents a promising compound with diverse applications in biomedical research. Its structural features and chemical properties make it a valuable subject for further investigation. As research in phosphorus-containing compounds continues to advance, this compound may play a significant role in the development of new therapeutic agents and biomaterials. The ongoing exploration of its pharmacological potential and synthetic versatility underscores its importance in the field of drug discovery.

For more information on the synthesis, characterization, and applications of ethyl methyl(3-oxobutyl)phosphinate, recent publications in pharmaceutical chemistry and biomaterials science provide valuable insights. Researchers are continually working to expand the understanding of this compound's properties and potential uses, contributing to the broader field of pharmaceutical innovation.

Further studies are needed to fully elucidate the mechanism of action of ethyl methyl(3-oxobutyl)phosphinate and to optimize its pharmacological profile. The phosphinate functionality, along with the 3-oxobutyl group, presents unique opportunities for drug design and targeted therapy development. As such, this compound remains an area of active research with significant implications for medical science and pharmaceutical innovation.

The ethyl and methyl substituents in ethyl methyl(3-oxobutyl)phosphinate are critical for its chemical behavior and biological interactions. These groups influence the compound's solubility, reactivity, and ability to form complexes with biological targets. Understanding their role is essential for designing pharmaceutical compounds with improved properties and therapeutic efficacy.

Overall, ethyl methyl(3-oxobutyl)phosphinate exemplifies the importance of phosphorus-containing compounds in modern pharmaceutical science. Its unique structure and functional groups make it a valuable subject for drug discovery and biomaterials development. Continued research in this area is expected to yield new insights and applications, further advancing the field of biomedical chemistry.

For researchers and scientists interested in exploring the potential of ethyl methyl(3-oxobutyl)phosphinate, accessing recent literature and experimental data is crucial. These resources provide detailed information on the compound's properties, synthesis methods, and biological activities, supporting further pharmaceutical research and innovation.

In summary, the study of ethyl methyl(3-oxobutyl)phosphinate is a testament to the ongoing advancements in pharmaceutical chemistry and biomaterials science. Its structural and functional characteristics offer a rich area for exploration, with significant implications for future medical and scientific breakthroughs.